Cas no 866051-49-2 (4,6-dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 4,6-dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 866051-49-2
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5229148
• Update Time: 2026-03-07

4,6-dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H21NO3S/c1-12(2)11-19-15(5)10-14(4)17(18(19)20)23(21,22)16-8-6-7-13(3)9-16/h6-10H,1,11H2,2-5H3
• InChI Key： LGIXJMUHEJXWQK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C)=C)C(C)=CC(C)=C1S(C1=CC=CC(C)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4,6-dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one

4,6-Dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one: A Comprehensive Overview

4,6-Dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one, identified by the CAS number 866051-49-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in organic synthesis and their role in drug discovery. The structure of this compound is characterized by a dihydropyridine ring system with substituents that confer unique chemical and biological properties.

The synthesis of 4,6-dimethyl derivatives has been a focal point in recent research due to their enhanced stability and reactivity. The presence of the 3-methylbenzenesulfonyl group introduces sulfonamide functionality, which is often associated with improved pharmacokinetic properties such as increased solubility and bioavailability. Additionally, the 2-methylprop-2-en-1-yl substituent contributes to the compound's lipophilicity, making it an attractive candidate for drug delivery systems.

Recent studies have explored the application of this compound in the development of novel pharmaceutical agents. For instance, researchers have investigated its potential as a kinase inhibitor, leveraging its ability to bind to specific protein targets with high affinity. The dihydropyridine core has been shown to interact with ATP-binding pockets in various kinases, making it a promising scaffold for anti-cancer drug development.

In terms of synthesis, the construction of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the dihydropyridine ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

The biological evaluation of this compound has revealed interesting pharmacological properties. Preclinical studies indicate that it exhibits moderate anti-inflammatory activity, potentially due to its ability to inhibit cyclooxygenase enzymes. Furthermore, its anti-proliferative effects on cancer cell lines suggest its potential as a chemotherapeutic agent. However, further research is required to fully understand its mechanism of action and toxicity profile.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed key interactions between the sulfonamide group and hydrogen bonding partners in target proteins. These findings have guided the design of analogs with improved potency and selectivity.

In conclusion, 4,6-dimethyl-3-(3-methylbenzenesulfonyl)-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological properties make it a subject of continued interest in both academic and industrial research settings.